Cas no 1805562-73-5 (Methyl 5-chloro-4-cyano-2-iodobenzoate)

• Product Name: Methyl 5-chloro-4-cyano-2-iodobenzoate
• CAS No: 1805562-73-5
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4953962
• Update Time: 2025-10-17

Methyl 5-chloro-4-cyano-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-cyano-2-iodobenzoate

• Inchi： 1S/C9H5ClINO2/c1-14-9(13)6-3-7(10)5(4-12)2-8(6)11/h2-3H,1H3
• InChI Key： WIHRTTJCJZQOFL-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloro-4-cyano-2-iodobenzoate

Methyl 5-chloro-4-cyano-2-iodobenzoate (CAS No. 1805562-73-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-4-cyano-2-iodobenzoate (CAS No. 1805562-73-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and versatile reactivity. This compound, characterized by the presence of both chloro and cyano substituents along with an iodine atom, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a benzoate backbone, makes it an attractive candidate for further functionalization, enabling the development of novel therapeutic agents.

The significance of Methyl 5-chloro-4-cyano-2-iodobenzoate lies in its ability to undergo a wide range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes. These reactions are fundamental to the construction of complex molecular architectures, which are often required in drug discovery and development. The presence of the iodine atom, in particular, makes this compound an excellent precursor for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the synthesis of heterocyclic compounds and biaryl structures, which are prevalent in many pharmaceuticals.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The demand for efficient and scalable synthetic routes has led to the exploration of novel intermediates like Methyl 5-chloro-4-cyano-2-iodobenzoate. One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The ability to introduce diverse functional groups at specific positions on the benzoate ring allows for fine-tuning of the pharmacological properties of these inhibitors.

Another area where Methyl 5-chloro-4-cyano-2-iodobenzoate has shown promise is in the development of antiviral agents. The structural motif present in this compound is closely related to several known antiviral drugs that target viral proteases and polymerases. By leveraging its reactivity, researchers have been able to design and synthesize new analogs with enhanced efficacy and reduced side effects. The chloro and cyano groups provide handles for further derivatization, allowing for the creation of molecules that can interact more effectively with viral targets.

The role of computational chemistry in optimizing synthetic routes has also been instrumental in highlighting the potential of Methyl 5-chloro-4-cyano-2-iodobenzoate. Advanced computational methods have enabled researchers to predict reaction outcomes with high accuracy, thereby reducing the time and resources required for experimental validation. This synergy between experimental chemistry and computational modeling has accelerated the discovery process significantly. For instance, density functional theory (DFT) calculations have been used to elucidate transition states and optimize reaction conditions for various transformations involving this intermediate.

In addition to its applications in drug discovery, Methyl 5-chloro-4-cyano-2-iodobenzoate has found utility in materials science. The benzoate moiety is known to contribute to the stability and solubility of organic materials, making it a valuable component in the synthesis of polymers and liquid crystals. The presence of halogen atoms further enhances these properties by facilitating interactions with other functional groups through dipole-dipole interactions or hydrogen bonding. These characteristics make this compound a promising candidate for developing advanced materials with tailored properties.

The environmental impact of chemical synthesis is another consideration that has driven innovation in the use of intermediates like Methyl 5-chloro-4-cyano-2-iodobenzoate. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Catalytic processes, particularly those involving transition metals like palladium, have gained traction due to their high efficiency and selectivity. By optimizing reaction conditions, researchers aim to achieve higher yields while generating fewer byproducts, thereby aligning with sustainable chemistry principles.

The future prospects for Methyl 5-chloro-4-cyano-2-iodobenzoate are vast and multifaceted. As our understanding of biological systems continues to evolve, new targets for therapeutic intervention will emerge. This compound will undoubtedly play a pivotal role in addressing these challenges by providing a robust platform for synthesizing novel bioactive molecules. Furthermore, advancements in synthetic methodologies will continue to unlock its potential, making it an indispensable tool in both academic research and industrial applications.